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Compound of Interest

Compound Name: Thiobencarb-d10

Cat. No.: B12403565 Get Quote

An In-depth Overview of Thiobencarb-d10 and its Application as an Internal Standard in

Analytical Chemistry

Thiobencarb-d10 is the deuterated analog of Thiobencarb, a selective thiocarbamate

herbicide. In the scientific community, particularly in analytical and environmental chemistry,

Thiobencarb-d10 serves a critical role not as a herbicide, but as a highly effective internal

standard for the quantitative analysis of its non-deuterated counterpart, Thiobencarb. Its

primary application is in isotope dilution mass spectrometry techniques, such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS), to ensure accurate and precise measurement of Thiobencarb

residues in various environmental and biological matrices.

The parent compound, Thiobencarb, is a pre-emergent and early post-emergent herbicide used

predominantly in rice cultivation to control annual grasses and some broadleaf weeds.[1] Its

mode of action involves the inhibition of lipid synthesis in emerging seedlings.[1] Given its

widespread use, monitoring its presence in soil, water, and agricultural products is essential for

environmental and food safety assessments. The use of a stable isotope-labeled internal

standard like Thiobencarb-d10 is the gold standard for such analyses, as it closely mimics the

chemical behavior of the target analyte throughout sample preparation and analysis, thereby

correcting for matrix effects and variations in instrument response.
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Quantitative data for Thiobencarb-d10 is not as extensively documented as for its parent

compound. However, the physical and chemical properties are expected to be very similar to

Thiobencarb, with a key difference in molecular weight due to the presence of ten deuterium

atoms. The following table summarizes the available data for both compounds for comparative

purposes.

Property Thiobencarb-d10 Thiobencarb

Chemical Formula C₁₂H₆D₁₀ClNOS C₁₂H₁₆ClNOS

Molecular Weight 267.84 g/mol [2][3] 257.78 g/mol [4][5]

CAS Number 1219804-12-2[2][3] 28249-77-6[4][5]

Appearance Colorless Oil[6]
Pale yellow to brownish-yellow

liquid[4]

Melting Point Not available 3.3 °C[1][4]

Boiling Point
~350.5 °C at 760 mmHg

(Predicted)

126-129 °C at 0.008 mmHg[1]

[4]

Solubility
Soluble in Acetone[7], DMSO

(Slightly), Methanol (Slightly)[6]

Readily soluble in acetone,

alcohols, and xylene; Water

solubility: 30 mg/L at 20°C[1][8]

XLogP3 3.4[2] 3.4[4]

Analytical Workflow and Methodologies
The primary use of Thiobencarb-d10 is as an internal standard in analytical methods designed

to quantify Thiobencarb. A common workflow involves sample extraction and cleanup, followed

by instrumental analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method is a widely adopted sample preparation technique for pesticide residue analysis in

various matrices, including soil and agricultural products.

Logical Workflow for Thiobencarb Analysis using
Thiobencarb-d10

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12403565?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb-d10-_diethyl-d10
https://www.lgcstandards.com/CR/en/Thiobencarb-d10-diethyl-d10-/p/TRC-T344256?queryID=7ed27af16912ca0a64d63dca51d4f5e4
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb
https://www.chemimpex.com/products/39371
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb-d10-_diethyl-d10
https://www.lgcstandards.com/CR/en/Thiobencarb-d10-diethyl-d10-/p/TRC-T344256?queryID=7ed27af16912ca0a64d63dca51d4f5e4
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb
https://www.chemimpex.com/products/39371
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6815901.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb
https://oehha.ca.gov/sites/default/files/media/downloads/pesticides/report/thiobend.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb
https://oehha.ca.gov/sites/default/files/media/downloads/pesticides/report/thiobend.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb
https://isotope.bocsci.com/product/thiobencarb-d10-cas-1219804-12-2-352962.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6815901.htm
https://oehha.ca.gov/sites/default/files/media/downloads/pesticides/report/thiobend.pdf
https://www.waterquality.gov.au/anz-guidelines/guideline-values/default/water-quality-toxicants/toxicants/thiobencarb-2000
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb-d10-_diethyl-d10
https://pubchem.ncbi.nlm.nih.gov/compound/Thiobencarb
https://www.benchchem.com/product/b12403565?utm_src=pdf-body
https://www.benchchem.com/product/b12403565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Instrumental Analysis Data Processing

Soil/Water/Rice Sample
Spike with

Thiobencarb-d10
(Internal Standard)

QuEChERS Extraction
(e.g., Acetonitrile)

Dispersive SPE
Cleanup

GC-MS or LC-MS/MS
Analysis

Quantification using
Isotope Dilution

Final Concentration
of Thiobencarb

Click to download full resolution via product page

Analytical workflow for Thiobencarb quantification.

Experimental Protocols
The following is a representative experimental protocol for the determination of Thiobencarb in

soil using Thiobencarb-d10 as an internal standard, based on the QuEChERS method

followed by GC-MS analysis.

Sample Preparation (QuEChERS Method for Soil)
Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.[9]

For dry soil, use 3 g and add 7 mL of water, then allow to hydrate for 30 minutes.[9]

Internal Standard Spiking: Add a known amount of Thiobencarb-d10 solution (in a solvent

like acetone or acetonitrile) to the sample to achieve a desired concentration.

Extraction: Add 10 mL of acetonitrile to the centrifuge tube.[9]

Shaking: Cap the tube and shake vigorously for 5 minutes to extract the pesticides.[9]

Salting Out: Add the contents of a citrate-buffered QuEChERS salt packet (e.g., containing

magnesium sulfate, sodium chloride, sodium citrate) to the tube.[9]

Second Shaking: Immediately shake for at least 2 minutes to induce phase separation.[9]

Centrifugation: Centrifuge the sample for 5 minutes at ≥3000 rcf.[9]

Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer a 1 mL aliquot of the

supernatant (acetonitrile layer) to a dSPE tube containing a cleanup sorbent (e.g., primary
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secondary amine (PSA) and magnesium sulfate).[10]

Vortex and Centrifuge: Vortex the dSPE tube for 30 seconds and then centrifuge for 2

minutes at ≥5000 rcf.[9]

Final Extract: The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

Instrumental Analysis (GC-MS)
The following GC-MS parameters are suggested for the analysis of Thiobencarb and

Thiobencarb-d10:

Gas Chromatograph: Equipped with a mass selective detector.

Column: DB-5ms (or equivalent), 20 m length, 0.18 mm inner diameter, 0.18 µm film

thickness.[11]

Carrier Gas: Helium or Nitrogen.[11]

Injection Mode: Pulsed Splitless, 2 µL injection volume.[11]

Injector Temperature: 250 °C.[11]

Oven Temperature Program: Start at 70°C (hold for 2 min), ramp to 150°C at 20°C/min, then

ramp to 300°C at 10°C/min (hold for 5 min).[11]

Mass Spectrometer:

Interface Temperature: 280 °C.[11]

Ion Source Temperature: 250 °C.[11]

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan. For quantification,

characteristic ions for Thiobencarb (e.g., m/z 125, 100) and Thiobencarb-d10 should be

monitored.
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Signaling Pathways and Mode of Action
As Thiobencarb-d10's primary role is in an analytical context, it does not have a "signaling

pathway" in a biological sense. However, its parent compound, Thiobencarb, acts by inhibiting

the biosynthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants. This disruption

of lipid synthesis is crucial for the formation of cell membranes and cuticular waxes, and its

inhibition leads to the failure of shoot emergence in germinating seedlings.

The logical relationship in its use as an internal standard is based on the principle of isotope

dilution, where the ratio of the analyte to its isotopically labeled counterpart is measured.

Logical Relationship in Isotope Dilution Analysis
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Principle of isotope dilution analysis.
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In conclusion, Thiobencarb-d10 is an indispensable tool for researchers and scientists in the

field of analytical chemistry. Its use as an internal standard enables the accurate and reliable

quantification of the herbicide Thiobencarb in complex matrices, which is vital for monitoring

environmental contamination and ensuring food safety. The methodologies outlined in this

guide provide a framework for its effective application in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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